Cas no 71525-06-9 (3’,4’-Dihydroxytrimethoprim)

3’,4’-Dihydroxytrimethoprim is a chemically modified derivative of trimethoprim, characterized by the addition of hydroxyl groups at the 3’ and 4’ positions of its phenyl ring. This structural modification enhances its solubility and potential interaction with biological targets, making it a compound of interest in antimicrobial research. The hydroxyl groups may improve binding affinity to dihydrofolate reductase (DHFR), an enzyme critical in bacterial folate synthesis, potentially leading to increased efficacy against resistant strains. Its altered pharmacokinetic profile, including improved aqueous solubility, could also facilitate formulation development. This derivative serves as a valuable intermediate for further pharmacological studies aimed at overcoming trimethoprim resistance.

3’,4’-Dihydroxytrimethoprim structure

Product Name:3’,4’-Dihydroxytrimethoprim

CAS No:71525-06-9

MF:C₁₂H₁₄N₄O₃

MW:262.264562129974

CID:4155653

PubChem ID:23275080

Update Time:2025-08-10

3’,4’-Dihydroxytrimethoprim Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol, 5-[(2,4-diamino-5-pyrimidinyl)methyl]-3-methoxy-
- 3’,4’-Dihydroxytrimethoprim
- 3',4'-Dihydroxytrimethoprim
- 71525-06-9
- 2,4-NH2PYRIMIDINE,5(34-OH-5MEO)BENZYL
- DTXSID40876822
- Inchi： 1S/C12H14N4O3/c1-19-9-4-6(3-8(17)10(9)18)2-7-5-15-12(14)16-11(7)13/h3-5,17-18H,2H2,1H3,(H4,13,14,15,16)
- InChI Key： WVHDIARSSOXGNW-UHFFFAOYSA-N
- SMILES： C1(O)=CC(CC2=CN=C(N)N=C2N)=CC(OC)=C1O

Computed Properties

Exact Mass: 262.10659032Da
Monoisotopic Mass: 262.10659032Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 128Å²

3’,4’-Dihydroxytrimethoprim Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D453690-1mg	3’,4’-Dihydroxytrimethoprim	71525-06-9	1mg	$ 269.00	2023-09-07
TRC	D453690-5mg	3’,4’-Dihydroxytrimethoprim	71525-06-9	5mg	$ 1097.00	2023-09-07
TRC	D453690-10mg	3’,4’-Dihydroxytrimethoprim	71525-06-9	10mg	$ 2070.00	2023-09-07